Cas no 2877659-19-1 (4-{3-[(1,3-thiazol-2-yloxy)methyl]piperidin-1-yl}benzonitrile)

• Product Name: 4-{3-[(1,3-thiazol-2-yloxy)methyl]piperidin-1-yl}benzonitrile
• CAS No: 2877659-19-1
• MF: C₁₆H₁₇N₃OS
• MW: 299.39068198204
• CID: 5308283
• PubChem ID: 165433335
• Update Time: 2025-05-21

4-{3-[(1,3-thiazol-2-yloxy)methyl]piperidin-1-yl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2877659-19-1
• 4-{3-[(1,3-thiazol-2-yloxy)methyl]piperidin-1-yl}benzonitrile
• AKOS040879997
• F6803-4640
• 4-[3-[(2-Thiazolyloxy)methyl]-1-piperidinyl]benzonitrile

• Inchi： 1S/C16H17N3OS/c17-10-13-3-5-15(6-4-13)19-8-1-2-14(11-19)12-20-16-18-7-9-21-16/h3-7,9,14H,1-2,8,11-12H2
• InChI Key： WDOPDXFXXMBBOL-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(N2CCCC(COC3=NC=CS3)C2)C=C1

Computed Properties

• Exact Mass: 299.10923335g/mol
• Monoisotopic Mass: 299.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 486.3±51.0 °C(Predicted)
• pka: 3.18±0.10(Predicted)

Additional information on 4-{3-[(1,3-thiazol-2-yloxy)methyl]piperidin-1-yl}benzonitrile

Introduction to 4-{3-[(1,3-thiazol-2-yloxy)methyl]piperidin-1-yl}benzonitrile (CAS No. 2877659-19-1)

4-{3-[(1,3-thiazol-2-yloxy)methyl]piperidin-1-yl}benzonitrile, identified by the CAS number 2877659-19-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzonitrile core linked to a piperidine moiety via an intermediate thiazole ring. The presence of these functional groups not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The structural composition of 4-{3-[(1,3-thiazol-2-yloxy)methyl]piperidin-1-yl}benzonitrile is meticulously designed to interact with biological targets in a highly specific manner. The benzonitrile group is known for its ability to participate in hydrogen bonding and π-stacking interactions, which are crucial for the binding affinity of many pharmacological agents. Meanwhile, the piperidine ring introduces a secondary amine functionality, which can engage in further hydrogen bonding and exhibit metabolic stability. The thiazole ring, a heterocyclic structure containing sulfur, further enhances the molecule's complexity and potential for biological activity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. 4-{3-[(1,3-thiazol-2-yloxy)methyl]piperidin-1-yl}benzonitrile exemplifies this trend, as it combines multiple pharmacophoric elements that are frequently explored in drug design. The compound's benzonitrile and piperidine components are particularly noteworthy, as they have been extensively studied for their potential in modulating various biological pathways.

One of the most compelling aspects of 4-{3-[(1,3-thiazol-2-yloxy)methyl]piperidin-1-yl}benzonitrile is its potential application in the treatment of neurological disorders. Piperidine derivatives are well-documented for their role in enhancing central nervous system (CNS) activity, making them valuable candidates for drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases. The thiazole ring further contributes to this potential by providing a scaffold that can interact with neurotransmitter receptors and enzymes involved in these conditions.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like 4-{3-[(1,3-thiazol-2-yloxy)methyl]piperidin-1-yl}benzonitrile offer a rich source of structural variety, which can be exploited to identify novel mechanisms of action. For instance, research has shown that thiazole-containing compounds can exhibit anti-inflammatory and antioxidant properties, which are relevant to a wide range of diseases beyond neurological disorders. The benzonitrile moiety may also contribute to these effects by influencing enzyme activity and receptor binding.

The synthesis of 4-{3-[(1,3-thiazol-2-yloxy)methyl]piperidin-1-yl}benzonitrile represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of the molecule efficiently. These synthetic strategies not only demonstrate the versatility of modern chemical methodologies but also highlight the importance of precision in pharmaceutical manufacturing.

In terms of pharmacological evaluation, 4-{3-[(1,3-thiazol-2-yloxy)methyl]piperidin-1-yl}benzonitrile has shown promising results in preclinical studies. Its ability to interact with key biological targets suggests that it could serve as a lead compound for further optimization into a viable therapeutic agent. Researchers are particularly interested in exploring its potential as an antagonist or partial agonist for certain receptors or enzymes implicated in disease pathways.

The compound's molecular structure also lends itself well to computational studies aimed at understanding its binding interactions at the molecular level. Techniques such as molecular dynamics simulations and quantum mechanical calculations can provide insights into how 4-{3-[ ( 1 , 3 - t h i a z o l - 2 - y l o x y ) m e t h y l ] p i p e r i d i n - 1 - y l } b e n z o n i t r i l e interacts with its intended targets. These computational approaches are increasingly integral to drug discovery pipelines, enabling researchers to predict binding affinities and optimize molecular properties before moving into costly wet-lab experiments.

The development of novel pharmaceuticals is often hindered by challenges related to bioavailability and metabolic stability. However, the structural features of 4-{3-[ ( 1 , 3 - t h i a z o l - 2 - y l o x y ) m e t h y l ] p i p e r i d i n - 1 - y l } b e n z o n i t r i l e may offer advantages in this regard. The presence of aromatic rings can enhance lipophilicity, while the secondary amine functionality can be modified to improve solubility profiles. Furthermore, the thiazole ring may contribute to metabolic resistance against degradation by enzymes such as cytochrome P450 oxidases.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 4-{[ ( 1 , 3 - t h i a z o l - 2 - y l o x y ) m e t h y l ] p i p e r i d i n - 1 - y l } b e n z o n i t r i l e (CAS No. 287765919) will remain at the forefront of pharmaceutical innovation. Their complex structures provide rich opportunities for exploration across multiple disease areas, from oncology to immunology. By leveraging cutting-edge synthetic methods and computational tools alongside traditional experimental approaches, scientists are poised to unlock new possibilities for treating human diseases with greater precision and efficacy.